Cas no 825634-22-8 (3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)-)
825634-22-8 structure
Product Name:3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)-
CAS No:825634-22-8
MF:C11H8I2N2O
MW:438.002966880798
CID:688134
PubChem ID:71418067
Update Time:2025-04-19
3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)-
- 2-benzyl-4,5-diiodopyridazin-3-one
- 825634-22-8
- DTXSID20837395
- 2-Benzyl-4,5-diiodopyridazin-3(2H)-one
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- Inchi: 1S/C11H8I2N2O/c12-9-6-14-15(11(16)10(9)13)7-8-4-2-1-3-5-8/h1-6H,7H2
- InChI Key: UZXVWUNZHIVPPI-UHFFFAOYSA-N
- SMILES: IC1=C(C=NN(C1=O)CC1C=CC=CC=1)I
Computed Properties
- Exact Mass: 437.87261g/mol
- Monoisotopic Mass: 437.87261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 32.7Ų
3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
825634-22-8 (3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)-) Related Products
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